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cat. No.: B1590887

An In-Depth Technical Guide to 7-Methyl-1H-indole-3-carboxylic acid: Properties, Synthesis,
and Applications

Introduction

7-Methyl-1H-indole-3-carboxylic acid is a substituted heterocyclic compound belonging to
the indole family, a structural motif of paramount importance in medicinal chemistry and
materials science. The indole core is a privileged scaffold found in numerous natural products,
pharmaceuticals, and agrochemicals. The presence of a carboxylic acid functional group at the
3-position and a methyl group at the 7-position imparts specific chemical reactivity and physical
properties, making it a valuable and versatile building block in organic synthesis. This guide
provides a comprehensive technical overview for researchers, chemists, and drug development
professionals, detailing its molecular characteristics, synthetic pathways, and significant
applications.

Part 1: Molecular Identity and Physicochemical
Properties

The unique arrangement of a bicyclic indole core, a carboxylic acid group, and a methyl
substituent defines the compound's chemical behavior and potential for further
functionalization.[1]
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Chemical Identity

A precise identification of 7-Methyl-1H-indole-3-carboxylic acid is critical for regulatory
compliance, procurement, and scientific communication. Key identifiers are summarized below.

Identifier Type Value

CAS Number 30448-16-9[1][2]

IUPAC Name 7-methyl-1H-indole-3-carboxylic acid[1]
PubChem CID 14810856[1][3]

INChlI=1S/C10HINO2/c1-6-3-2-4-7-
InChl 8(10(12)13)5-11-9(6)7/h2-5,11H,1H3,(H,12,13)
[1]

SMILES CC1=C2C(=CC=C1)C(=CN2)C(=0)O[1]

Physicochemical Properties

The compound's physical and chemical properties are fundamental to its handling, reactivity,
and pharmacokinetic profile in potential therapeutic applications.

Property Value Significance

Defines the elemental

Molecular Formula C10HoNO2[1][2][3] N o
composition and stoichiometry.
Influences diffusion rates,

Molecular Weight 175.18 g/mol [1][2] membrane permeability, and

reaction stoichiometry.

The structure features an indole nitrogen (N-H) that can act as a hydrogen bond donor.[1] The
carboxylic acid group is a versatile functional handle, providing both hydrogen bond donor and
acceptor capabilities, which significantly influences intermolecular interactions, crystal packing,
and solubility.[1]

Part 2: Synthesis and Reactivity
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While numerous methods exist for the synthesis of substituted indole-3-carboxylic acids, a
common and reliable strategy involves the formylation of the corresponding indole followed by
oxidation. This approach leverages the high reactivity of the indole C3 position towards
electrophilic substitution.

Conceptual Synthetic Workflow

The transformation of 7-methylindole into the target carboxylic acid can be conceptualized as a
two-step process:

¢ Vilsmeier-Haack Formylation: This reaction introduces a formyl group (-CHO) at the C3
position of the indole ring. 7-methylindole is treated with a formylating agent, typically
generated in situ from N,N-dimethylformamide (DMF) and an activating agent like
phosphorus oxychloride (POCIs). The electrophilic Vilsmeier reagent preferentially attacks
the electron-rich C3 position.

o Oxidation of the Aldehyde: The resulting 7-methyl-1H-indole-3-carbaldehyde is then oxidized
to the corresponding carboxylic acid. A variety of oxidizing agents can be employed, such as
sodium chlorite, potassium permanganate, or silver oxide, under conditions that are mild
enough to avoid over-oxidation or degradation of the indole ring.[4]
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Step 1: Vilsmeier-Haack Formylation

7-Methylindole

DMEF, POCls

7-Methyl-1H-indole-3-carbaldehyde

Step 2: Oxidation

Oxidizing Agent
(e.g., NaClO2)

7-Methyl-1H-indole-3-carboxylic acid

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 7-Methyl-1H-indole-3-carboxylic acid.

Chemical Reactivity

The reactivity of 7-Methyl-1H-indole-3-carboxylic acid is dominated by its carboxylic acid
group. This moiety is readily converted into a variety of derivatives, including esters, amides,
and acid chlorides. This versatility is extensively exploited in medicinal chemistry for linking the
indole scaffold to other pharmacophores. For instance, amide coupling reactions, often
facilitated by reagents like HATU or DCC, are routinely used to connect the molecule to
amines, forming the basis for the synthesis of compound libraries for drug screening.[5][6]
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Part 3: Applications in Research and Drug
Development

7-Methyl-1H-indole-3-carboxylic acid serves as a crucial intermediate in the synthesis of
complex molecules with diverse biological activities. Its utility is demonstrated in the
development of therapeutic agents targeting infectious diseases and other conditions.

Intermediate for Anti-Trypanosomal Agents

A notable application is its use in the synthesis of 1H-indole-2-carboxamides, which have been
investigated for their activity against Trypanosoma cruzi, the parasite responsible for Chagas
disease.[6] In this context, the carboxylic acid serves as the anchor point for coupling with
various amine-containing side chains, allowing for systematic structure-activity relationship
(SAR) studies to optimize potency and pharmacokinetic properties.[6]

Scaffold for Diverse Bioactive Compounds

The broader indole-3-carboxylic acid framework is a cornerstone in modern drug discovery.
Derivatives have been designed and synthesized as:

» Herbicides: By mimicking the natural plant hormone auxin, these compounds can disrupt
plant growth, leading to the development of novel herbicides.[7]

« Antiviral Agents: The indole core is a key feature in certain HIV-1 integrase inhibitors, where
the carboxylic acid can chelate essential magnesium ions in the enzyme's active site.[8]

» Dopamine Receptor Ligands: Functionalized indole amides have been synthesized and
evaluated for their selective binding to dopamine D3 receptors, which are implicated in
various neurological and psychiatric disorders.[9]

» Anticancer Agents: Indole derivatives have been investigated as inhibitors of survivin, a
protein often overexpressed in tumors, thereby promoting apoptosis in cancer cells.[10]

Part 4: Principles of Structural Characterization

The unambiguous identification and purity assessment of 7-Methyl-1H-indole-3-carboxylic
acid rely on standard analytical techniques, primarily Nuclear Magnetic Resonance (NMR)
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spectroscopy. While specific spectra for this exact compound are not publicly detailed, its
expected spectral features can be reliably predicted based on the analysis of closely related
structures like Methyl 1H-indole-3-carboxylate.[11]

e 1H NMR Spectroscopy: The proton NMR spectrum would be expected to show distinct
signals for the aromatic protons on the indole ring, a singlet for the methyl group (C7-CHs), a
broad singlet for the indole N-H proton, and a downfield singlet for the carboxylic acid O-H
proton. The coupling patterns of the aromatic protons would confirm the substitution pattern.

e 13C NMR Spectroscopy: The carbon NMR spectrum would display ten unique signals
corresponding to the ten carbon atoms in the molecule.[11] The carbonyl carbon of the
carboxylic acid would appear at a characteristic downfield chemical shift (typically >160
ppm). The methyl carbon would appear as an upfield signal, and the remaining signals would
correspond to the sp2-hybridized carbons of the indole ring. Techniques like DEPT can be
used to distinguish between quaternary, CH, and CHs carbons, further confirming the
structure.[11]

Conclusion

7-Methyl-1H-indole-3-carboxylic acid is a chemically significant molecule whose value lies in
its well-defined structure and versatile reactivity. Its indole core, functionalized with both a
reactive carboxylic acid handle and a modulating methyl group, makes it an important
precursor for the synthesis of a wide array of compounds. For researchers in medicinal
chemistry and organic synthesis, it represents a readily accessible building block for creating
novel molecules with potential applications in human health, agriculture, and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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